Tioxolone
Tioxolone
Tioxolone is a metalloenzyme carbonic anhydrase I inhibitor with a Ki of 91 nM.Tioxolone is reported to possess cytostatic, antipsoriatic, antibacterial and anti-mycotic properties. Tioxolone is also added to some cosmetics (e.g. hair shampoos and skin cleansers), due to claims for its oil-regulating and antibacterial properties. The three-dimensional framework of Tioxolone is further stabilized by π-π interactions between the oxathiolone and benzene rings in partially overlapping molecules.Tioxolone, a Benzoxathiol derivatives, has been used in the local therapy of psoriasis vulgaris and acne, and also reported to have anti-bacterial, anti-mycotic, and cytostatic properties.
Brand Name:
Vulcanchem
CAS No.:
4991-65-5
VCID:
VC0001104
InChI:
InChI=1S/C7H4O3S/c8-4-1-2-6-5(3-4)10-7(9)11-6/h1-3,8H
SMILES:
C1=CC2=C(C=C1O)OC(=O)S2
Molecular Formula:
C7H4O3S
Molecular Weight:
168.17 g/mol
Tioxolone
CAS No.: 4991-65-5
APIs
VCID: VC0001104
Molecular Formula: C7H4O3S
Molecular Weight: 168.17 g/mol
| CAS No. | 4991-65-5 |
|---|---|
| Product Name | Tioxolone |
| Molecular Formula | C7H4O3S |
| Molecular Weight | 168.17 g/mol |
| IUPAC Name | 6-hydroxy-1,3-benzoxathiol-2-one |
| Standard InChI | InChI=1S/C7H4O3S/c8-4-1-2-6-5(3-4)10-7(9)11-6/h1-3,8H |
| Standard InChIKey | SLYPOVJCSQHITR-UHFFFAOYSA-N |
| SMILES | C1=CC2=C(C=C1O)OC(=O)S2 |
| Canonical SMILES | C1=CC2=C(C=C1O)OC(=O)S2 |
| Melting Point | 160.0 °C |
| Description | Tioxolone is a metalloenzyme carbonic anhydrase I inhibitor with a Ki of 91 nM.Tioxolone is reported to possess cytostatic, antipsoriatic, antibacterial and anti-mycotic properties. Tioxolone is also added to some cosmetics (e.g. hair shampoos and skin cleansers), due to claims for its oil-regulating and antibacterial properties. The three-dimensional framework of Tioxolone is further stabilized by π-π interactions between the oxathiolone and benzene rings in partially overlapping molecules.Tioxolone, a Benzoxathiol derivatives, has been used in the local therapy of psoriasis vulgaris and acne, and also reported to have anti-bacterial, anti-mycotic, and cytostatic properties. |
| Synonyms | 6-hydroxy-1,3(2H)-benzoxathiol-2-one thioxolone tioxolon |
| PubChem Compound | 72139 |
| Last Modified | Nov 11 2021 |
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